Cas no 1990465-47-8 ((4Z,5Z)-4-(4-fluorophenyl)imino-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-2-one)

• Product Name: (4Z,5Z)-4-(4-fluorophenyl)imino-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-2-one
• CAS No: 1990465-47-8
• MF: C₁₄H₉FN₂OS₂
• MW: 304.362463712692
• CID: 6389221
• PubChem ID: 135706587
• Update Time: 2025-11-06

(4Z,5Z)-4-(4-fluorophenyl)imino-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4Z,5Z)-4-(4-fluorophenyl)imino-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-2-one
• (4Z,5Z)-4-((4-fluorophenyl)imino)-5-(thiophen-2-ylmethylene)thiazolidin-2-one
• AKOS002211867
• (5Z)-4-(4-fluorophenyl)imino-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-2-one
• 868155-01-5
• (4Z,5Z)-4-[(4-fluorophenyl)imino]-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-2-one
• AKOS002840731
• 1990465-47-8
• F1740-0195

• Inchi： 1S/C14H9FN2OS2/c15-9-3-5-10(6-4-9)16-13-12(20-14(18)17-13)8-11-2-1-7-19-11/h1-8H,(H,16,17,18)/b12-8-
• InChI Key： WWVRUDZBRNOWKX-WQLSENKSSA-N
• SMILES： S1C(N/C(/C/1=C/C1=CC=CS1)=N\C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 304.01403342g/mol
• Monoisotopic Mass: 304.01403342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on (4Z,5Z)-4-(4-fluorophenyl)imino-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-2-one

Compound CAS No. 1990465-47-8: (4Z,5Z)-4-(4-fluorophenyl)imino-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-2-one

The compound with CAS No. 1990465-47-8, known as (4Z,5Z)-4-(4-fluorophenyl)imino-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-2-one, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and its potential applications in drug design and materials science.

The molecule's core structure is a 1,3-thiazolidin-2-one ring system, which serves as a versatile scaffold for various chemical modifications. The presence of the fluorophenyl group at the 4-position and the thiophene moiety at the 5-position introduces electronic and steric effects that can significantly influence the compound's reactivity and biological activity. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules with anti-tumor and anti-inflammatory properties.

In terms of synthesis, researchers have developed efficient routes to prepare this compound using multi-component reactions and transition metal-catalyzed processes. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of a one-pot synthesis involving amines, aldehydes, and thiols to construct the thiazolidinone framework. The reaction conditions were optimized to achieve high yields and excellent stereochemical control, which is critical for maintaining the compound's bioactivity.

The compound's physical properties have also been extensively studied. Its melting point, solubility in various solvents, and UV-vis absorption spectra have been characterized using advanced analytical techniques such as differential scanning calorimetry (DSC), high-performance liquid chromatography (HPLC), and UV-vis spectroscopy. These studies have provided valuable insights into its stability under different environmental conditions and its potential for use in pharmaceutical formulations.

In recent years, there has been growing interest in exploring the biological activities of this compound. Preclinical studies have shown that it exhibits moderate anti-tumor activity against several cancer cell lines, including human breast cancer (MCF-7) and colon cancer (HCT-116) cells. The mechanism of action appears to involve inhibition of key enzymes associated with cell proliferation and apoptosis regulation. Additionally, the compound has demonstrated anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines in macrophage cells.

The incorporation of the fluorophenyl group into the molecule has been shown to enhance its pharmacokinetic properties, such as improved bioavailability and reduced clearance rates. This makes it an attractive candidate for further development as an orally administered drug. Furthermore, the presence of the thiophene moiety contributes to the molecule's ability to act as a fluorescent probe in bioimaging applications.

In conclusion, CAS No. 1990465-47-8 represents a promising compound with diverse applications in both therapeutic and diagnostic fields. Its unique structure, combined with its favorable physical and biological properties, positions it as a valuable tool for advancing modern medicine and materials science.